Cas no 34583-95-4 (2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1))

• Product Name: 2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1)
• CAS No: 34583-95-4
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 1464652
• PubChem ID: 12668032
• Update Time: 2025-04-20

2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1)
• 1H-3-Benz<wbr>
• 2,3,4,5-T<wbr>
• LogP
• 1H-3-Benz<wbr>; 2,3,4,5-T<wbr>; LogP
• SCHEMBL11167892
• 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-, hydrobromide (1:1)
• 34583-95-4
• 1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-,hydrobromide(1:1)
• AKOS015966913

• Inchi： 1S/C10H13NO2.BrH/c12-9-5-7-1-3-11-4-2-8(7)6-10(9)13;/h5-6,11-13H,1-4H2;1H
• InChI Key： BLMGUYDOPGWYHP-UHFFFAOYSA-N
• SMILES： Br.OC1C(=CC2=C(C=1)CCNCC2)O

Computed Properties

• Exact Mass: 259.02082
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49